Cas no 896615-96-6 (methyl 4,5-dimethyl-2-(naphthalene-2-amido)thiophene-3-carboxylate)

• Product Name: methyl 4,5-dimethyl-2-(naphthalene-2-amido)thiophene-3-carboxylate
• CAS No: 896615-96-6
• MF: C₁₉H₁₇NO₃S
• MW: 339.408183813095
• CID: 5480472
• Update Time: 2025-10-18

methyl 4,5-dimethyl-2-(naphthalene-2-amido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4,5-dimethyl-2-(naphthalene-2-carbonylamino)thiophene-3-carboxylate
• methyl 4,5-dimethyl-2-(naphthalene-2-amido)thiophene-3-carboxylate

• Inchi： 1S/C19H17NO3S/c1-11-12(2)24-18(16(11)19(22)23-3)20-17(21)15-9-8-13-6-4-5-7-14(13)10-15/h4-10H,1-3H3,(H,20,21)
• InChI Key： JXBMOYKGUOEEAD-UHFFFAOYSA-N
• SMILES： C1(NC(C2=CC=C3C(=C2)C=CC=C3)=O)SC(C)=C(C)C=1C(OC)=O

Additional information on methyl 4,5-dimethyl-2-(naphthalene-2-amido)thiophene-3-carboxylate

Comprehensive Overview of Methyl 4,5-dimethyl-2-(naphthalene-2-amido)thiophene-3-carboxylate (CAS No. 896615-96-6)

Methyl 4,5-dimethyl-2-(naphthalene-2-amido)thiophene-3-carboxylate (CAS No. 896615-96-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This thiophene-based derivative is characterized by its unique molecular structure, combining a naphthalene moiety with a methyl ester functional group. Its heterocyclic framework makes it a valuable intermediate for synthesizing advanced materials and bioactive molecules.

The compound's CAS number 896615-96-6 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its structure-activity relationships (SAR) to optimize properties like solubility, stability, and binding affinity. Recent trends in AI-driven drug discovery have amplified interest in such scaffolds, as computational models predict their potential in targeting enzymes or receptors implicated in diseases.

One of the most searched questions related to this compound is: "What are the applications of methyl 4,5-dimethyl-2-(naphthalene-2-amido)thiophene-3-carboxylate?" Current studies suggest its utility in designing fluorescent probes due to the naphthalene group's photophysical properties. Additionally, its thiophene core is frequently investigated for organic electronics, including OLEDs and conductive polymers, aligning with the global push for sustainable energy solutions.

From a synthetic chemistry perspective, the methyl ester moiety in CAS 896615-96-6 offers versatility for further derivatization, such as hydrolysis to carboxylic acids or transesterification. This adaptability is crucial for high-throughput screening in drug development. Environmental considerations also drive research into green synthesis methods for this compound, reducing reliance on hazardous reagents.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing methyl 4,5-dimethyl-2-(naphthalene-2-amido)thiophene-3-carboxylate. Purity thresholds (>98%) are often required for pharmaceutical applications, prompting rigorous quality control protocols. The compound's stability under various pH conditions is another frequently searched topic, particularly for formulation scientists.

In summary, 896615-96-6 represents a multifaceted tool for innovators across disciplines. Its integration into machine learning-based chemical design and renewable energy technologies underscores its relevance in modern science. Future directions may explore its biocompatibility for biomedical applications or scalability for industrial production.